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Compound of Interest

Compound Name: NITDOO08

Cat. No.: B609585

Audience: Researchers, scientists, and drug development professionals.
1. Introduction

NITDO008 is a potent adenosine nucleoside analog demonstrating broad-spectrum antiviral
activity against members of the Flaviviridae family.[1] It selectively inhibits a range of significant
human pathogens, including Dengue virus (DENV), Zika virus (ZIKV), West Nile virus (WNV),
Yellow Fever virus (YFV), and Hepatitis C virus (HCV).[1][2] The primary mechanism of action
for NITDOOS is the inhibition of the viral RNA-dependent RNA polymerase (RdRp).[1] As a
nucleoside analog, it is metabolized intracellularly to its triphosphate form, which is then
incorporated into the nascent viral RNA strand, causing premature chain termination and
halting viral replication.[3]

The Plaque Reduction Neutralization Test (PRNT) is the "gold standard" serological assay for
quantifying the ability of antibodies or antiviral compounds to neutralize a virus and prevent
infection.[4][5] This assay measures the reduction in the formation of viral plaques—Ilocalized
areas of cell death—in a cell monolayer.

This document provides detailed protocols for utilizing NITD008 in a PRNT workflow. It can be
used as a potent positive control for flavivirus inhibition assays or as a benchmark compound
for screening and characterizing new antiviral candidates.
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2. NITD008 Compound Information

Proper handling and preparation of NITD008 are critical for reproducible results.

Property Value

(2R,3R,4R,5R)-2-(4-Amino-7H-pyrrolo[2,3-
IUPAC Name d]pyrimidin-7-yl)-3-ethynyl-5-
(hydroxymethyl)tetrahydrofuran-3,4-diol

CAS Number 1044589-82-3

Molecular Formula C13H14N404[2]

Molecular Weight 290.27 g/mol [2]

Solubility Soluble in DMSO to = 20 mM[2]

Store powder at -20°C for up to 3 years. Store
Storage stock solutions in aliquots at -80°C for up to 2

years.[6]

3. Mechanism of Action

NITDO008 functions as a chain-terminating inhibitor of the viral RdRp, a key enzyme in the
replication of RNA viruses that is absent in host cells.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b609585#using-nitd008-in-a-plaque-
reduction-neutralization-test]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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